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These application notes provide detailed protocols for various hydrometallurgical and
bioleaching methods aimed at the recovery of manganese from silico-manganese slag. The
document is structured to offer a comprehensive overview of each technique, including the
underlying principles, detailed experimental procedures, and comparative data to assist in
method selection and optimization.

Acid Leaching Methods

Acid leaching is a widely employed hydrometallurgical technique for extracting manganese
from slag. The process involves the use of inorganic acids to dissolve manganese oxides and
silicates present in the slag.

Sulfuric Acid Leaching

Principle: Sulfuric acid effectively dissolves manganese compounds in the slag, converting
them into soluble manganese sulfate. The presence of a reducing agent can enhance the
leaching of higher manganese oxides.
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Experimental Protocol:
e Slag Preparation:
o Obtain a representative sample of silico-manganese slag.

o Crush and grind the slag to a patrticle size of less than 75 um to increase the surface area
for leaching.

o Analyze the chemical composition of the slag sample to determine the initial manganese
content.

e Leaching Procedure:

o

Prepare a sulfuric acid (H2S0a4) solution of the desired concentration (e.g., 2 mol/L).[1]

o In a glass reactor equipped with a mechanical stirrer and a heating mantle, add the acid
solution.

o Maintain a specific solid-to-liquid ratio (e.g., 0.07 g/mL).[1]

o Heat the solution to the desired temperature (e.g., 50°C) and maintain it throughout the
experiment.[1]

o Gradually add the ground slag to the heated acid solution while stirring at a constant
speed (e.g., 1000 rpm).[1]

o Continue the leaching process for a specific duration (e.g., 150 minutes).[1]
e Solid-Liquid Separation:

o After leaching, filter the slurry using a vacuum filtration system to separate the pregnant
leach solution (PLS) from the solid residue.

o Wash the residue with deionized water to recover any remaining entrained PLS.

e Analysis:
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o Analyze the manganese concentration in the PLS using atomic absorption spectrometry
(AAS) or inductively coupled plasma-optical emission spectrometry (ICP-OES).

o Calculate the manganese recovery efficiency based on the initial manganese content in
the slag and the amount recovered in the PLS.

Experimental Workflow for Sulfuric Acid Leaching:

Gilico-Manganese Slaga
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Sulfuric Acid Leaching Workflow

Ferric Chloride Leaching

Principle: Ferric chloride acts as a leaching agent, where ferric ions (Fe3*) are reduced to
ferrous ions (Fe2*) while oxidizing and dissolving manganese compounds. This method can be
particularly effective when combined with a pre-roasting step.

Experimental Protocol:
e Slag Preparation and Roasting:
o Grind the silico-manganese slag to a fine powder.
o Mix the slag with calcium oxide (CaO) and calcium carbonate (CaCOs).

o Roast the mixture in a muffle furnace at high temperatures (e.g., 1200°C) for a specified
duration (e.g., 2 hours) to convert manganese silicates into more leachable forms.

e Leaching Procedure:

[e]

Prepare a ferric chloride (FeCls) solution of a specific concentration (e.g., 0.154 M).

[e]

In a glass reactor, heat the ferric chloride solution to the desired temperature (e.g., 80°C).

o

Add the roasted slag to the heated solution at a defined solid percentage (e.g., 5% solids).

[¢]

Stir the mixture at a constant rate for the required leaching time (e.g., 2 hours).
e Solid-Liquid Separation and Analysis:

o Follow the same procedure for solid-liquid separation and analysis as described for
sulfuric acid leaching.

Experimental Workflow for Ferric Chloride Leaching:
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Ferric Chloride Leaching Workflow

Alkaline Leaching Method

Alkaline leaching, often preceded by an oxidative fusion step, provides an alternative to acid-
based methods, particularly for slags with high silica content.
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Oxidative Fusion with Sodium Hydroxide

Principle: This method involves a high-temperature fusion of the slag with an alkali, such as
sodium hydroxide (NaOH), to break down the stable manganese silicate structures. This
transforms the insoluble manganese into a water-soluble form, sodium manganate (NazMnQa),
which can then be leached with a mildly alkaline solution.[2][3]

Experimental Protocol:
e Slag Preparation:
o Dry and grind the silico-manganese slag to a fine powder.

e Fusion Process:

(¢]

Mix the ground slag with NaOH at a specific mass ratio (e.g., 1:1 slag to NaOH).[2][3]

[¢]

Place the mixture in a crucible and heat it in a muffle furnace to the fusion temperature
(e.g., 500°C).[2][3]

[¢]

Maintain the temperature for a set duration (e.g., 1 hour) to ensure complete reaction.[2][3]

Allow the fused mass to cool down.

[¢]

e Leaching Procedure:
o Grind the cooled, fused mass.

o Leach the ground material in a mildly alkaline solution (e.g., 2 M NaOH) at a specific pulp
density (e.g., 7%).[2][3]

o Conduct the leaching for a short duration (e.g., 5 minutes) with agitation.[2][3]
e Solid-Liquid Separation and Analysis:
o Separate the pregnant leach solution from the residue by filtration.

o Analyze the manganese content in the solution as previously described.
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Experimental Workflow for Alkaline Leaching:
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Alkaline Leaching Workflow

Bioleaching Method

Bioleaching presents an environmentally friendly approach, utilizing microorganisms to facilitate
the dissolution of metals from solid matrices. This method typically involves acid-producing or
reducing bacteria and fungi.

Fungal Bioleaching

Principle: Certain fungi, such as Aspergillus sp., produce organic acids (e.g., citric acid, oxalic
acid) as metabolic byproducts. These organic acids can act as leaching agents, dissolving
manganese from the slag.

Experimental Protocol:
e Microorganism and Culture Preparation:

o Isolate and culture a suitable fungal strain, such as Aspergillus sp., on a suitable medium
(e.g., potato dextrose agar).

o Prepare a spore suspension from the mature fungal culture.
e Leaching Medium:

o Prepare a sterile liquid growth medium containing a carbon source (e.g., glucose, sucrose)
and essential nutrients.

» Bioleaching Procedure:
o Autoclave the ground silico-manganese slag to ensure sterility.

o In a sterile Erlenmeyer flask, combine the leaching medium, the sterilized slag at a specific
pulp density (e.g., 2% w/v), and inoculate with the fungal spore suspension.

o Incubate the flasks in a shaker incubator at a controlled temperature (e.g., 37°C) and
agitation speed for a prolonged period (e.g., 20 days).

o Monitor the pH of the medium periodically.
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o Sample Collection and Analysis:

o At regular intervals, withdraw samples of the leach liquor.

o Centrifuge or filter the samples to remove solids and fungal biomass.

o Analyze the supernatant for dissolved manganese concentration.

Experimental Workflow for Fungal Bioleaching:
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Fungal Bioleaching Workflow
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Data Presentation: Comparison of Leaching
Methods

The following tables summarize the quantitative data from various studies on manganese
recovery from different types of slag, providing a basis for comparing the effectiveness of each
method.

Table 1: Sulfuric Acid Leaching of Manganese from Slag

H2SO04 . . Mn
Temp. Time S/L Ratio Referenc
Slag Type Conc. . Recovery
(°C) (min) (g/mL)
(moliL) (%)
Zinc Plant
2 50 150 0.07 >83 [1]
Slag
Ferromang 1.25(2.5 ) Increased
Ambient - - _ [4]
anese Slag N) with conc.
82 (with
Ferromang sucrose:
- 80 120 - _ [5][6]
anese Slag 86% in 60
min)
75-95
Ferromang ) (water-
- Ambient - - [5][6]
anese Slag starved
digestion)

Table 2: Alkaline and Other Leaching Methods of Manganese from Slag
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Mn
Leaching Key Temp. . Referenc
Slag Type Time Recovery
Method Reagents (°C)
(%)
Oxidative
) Manganes 1hr
Fusion & N 500 ]
] e Silicate NaOH ) (fusion), 5 94 [2][3]
Alkaline (fusion) )
) Ore min (leach)
Leaching
Ferric FeCls, 80 (leach),
) Ferromang 2 hrs
Chloride Ca0, 1200 87
) anese Slag (leach)
Leaching CaCOs (roast)
Ammonium
NH2CO:zN
Carbamate  Steel Slag He H 65 3 hrs 99 [5][6]
, F2
Leaching )
Table 3: Bioleaching of Manganese
) ) Mn
Microorgani Pulp .
Substrate . Time (days) Recovery Reference
sm Density
(%)
Aspergillus Low-grade
Perg I 2% 20 79
Sp. Mn Ore
Acidithiobacill
6 (repeated Up to 27
us EAF Slag - [7]
o cycles) (Cu), 60 (2Zn)
thiooxidans
Acidithiobacill
BOF Slag - - 41.6

us ferridurans

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 14/14 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15794264?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

